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Compound of Interest

Compound Name: LY 345899

Cat. No.: B1675677

For researchers, scientists, and drug development professionals utilizing LY 345899, a potent
inhibitor of methylenetetrahydrofolate dehydrogenase 1 (MTHFD1) and MTHFD2, adherence to
strict safety and disposal protocols is paramount to ensure a secure laboratory environment
and regulatory compliance.[1][2][3][4][5][6] While specific institutional guidelines may vary, the
following procedures provide a comprehensive framework for the safe handling and disposal of
this compound.

Immediate Safety and Handling Precautions

Before commencing any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. All handling of LY
345899, particularly in its powdered form, should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation risk. In case of contact,
immediately flush the affected area with copious amounts of water.

Step-by-Step Disposal Protocol

The proper disposal of LY 345899 and its associated waste must be carried out in accordance
with all applicable local, state, and federal regulations. The following steps outline a general
procedure for safe disposal:

o Segregation of Waste: All materials that have come into contact with LY 345899, including
unused product, contaminated PPE (gloves, etc.), and empty containers, must be
segregated as chemical waste. Do not mix with general laboratory trash.
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e Containerization:

o Solid Waste: Place unused or expired LY 345899 powder, along with any contaminated
solids such as weighing paper or disposable spatulas, into a clearly labeled, sealed, and
leak-proof container designated for chemical waste.

o Liquid Waste: Solutions containing LY 345899 should be collected in a separate, sealed,
and appropriately labeled waste container. Given its solubility in DMSO, this solvent is a
likely component of the liquid waste.[1][3][5][6][7]

o Empty Containers: "Empty" containers of LY 345899 should be triple-rinsed with an
appropriate solvent (such as DMSO followed by a volatile solvent like ethanol). The rinsate
must be collected as chemical waste. The rinsed container can then be disposed of
according to institutional guidelines, which may still require it to be treated as chemical
waste.

o Labeling: All waste containers must be clearly and accurately labeled with the full chemical
name ("LY 345899"), the primary solvent (e.g., "DMSO solution™), and appropriate hazard
warnings.

o Storage Pending Disposal: Store the sealed and labeled waste containers in a designated,
secure area away from incompatible materials, pending collection by your institution's
environmental health and safety (EHS) department or a licensed chemical waste disposal
contractor.

o Documentation: Maintain a detailed record of the disposed of LY 345899, including the
quantity and date of disposal, in your laboratory's chemical inventory log.

Quantitative Data Summary

The following table summarizes key quantitative data for LY 345899, compiled from various
suppliers.
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Property Value Source
Molecular Formula C20H21N707 [1]
Formula Weight 471.4 g/mol [1]

ICso (MTHFD1) 96 M [11[21[3][4]
ICso (MTHFD2) 663 nM [11[2]13]14]
Ki (MTHFD1) 18 nM [21[3][4]
Solubility in DMSO = 2.08 mg/mL to 125 mg/mL [21[3]1[5][6]
Storage Temperature -20°C [11121[71
Stability > 4 years at -20°C [1]

Visualizing the Mechanism of Action and
Experimental Workflow

To further aid in the understanding of LY 345899's role in cellular processes and its handling in
experimental settings, the following diagrams have been generated.
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Caption: Mechanism of LY 345899 action.
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Caption: Disposal workflow for LY 345899.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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